Cas no 2680693-72-3 (prop-2-en-1-yl N-(1-carbamimidoyl-1-phenylethyl)carbamate)

• Product Name: prop-2-en-1-yl N-(1-carbamimidoyl-1-phenylethyl)carbamate
• CAS No: 2680693-72-3
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 5648747
• PubChem ID: 165917648
• Update Time: 2025-06-09

prop-2-en-1-yl N-(1-carbamimidoyl-1-phenylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28278147
• prop-2-en-1-yl N-(1-carbamimidoyl-1-phenylethyl)carbamate
• 2680693-72-3

• Inchi： 1S/C13H17N3O2/c1-3-9-18-12(17)16-13(2,11(14)15)10-7-5-4-6-8-10/h3-8H,1,9H2,2H3,(H3,14,15)(H,16,17)
• InChI Key： MZUBTNQMGIIEKY-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC(C(=N)N)(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.2Ų

Additional information on prop-2-en-1-yl N-(1-carbamimidoyl-1-phenylethyl)carbamate

Introduction to Prop-2-en-1-yl N-(1-carbamimidoyl-1-phenylethyl)carbamate (CAS No. 2680693-72-3)

Prop-2-en-1-yl N-(1-carbamimidoyl-1-phenylethyl)carbamate, identified by the chemical compound code CAS No. 2680693-72-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The molecular structure of this compound incorporates a vinyl group, a carbamimidoyl moiety, and a phenylethyl substituent, making it a structurally complex and intriguing molecule with potential applications in drug discovery and synthetic chemistry.

The prop-2-en-1-yl moiety, also known as the vinyl group, contributes to the compound's reactivity and potential for further functionalization. This feature is particularly valuable in organic synthesis, where such groups can participate in various reactions, including addition reactions, polymerization processes, and cross-coupling reactions. The presence of the vinyl group also suggests that this compound may exhibit properties such as UV absorption or photochemical reactivity, which could be exploited in various chemical and biological applications.

The N-(1-carbamimidoyl-1-phenylethyl)carbamate portion of the molecule introduces a more complex pharmacophore. The carbamimidoyl group is known for its ability to act as a hydrogen bond acceptor and donor, which can be crucial for the compound's interaction with biological targets. Additionally, the phenylethyl substituent can influence the electronic properties of the molecule and may contribute to its solubility and bioavailability. These structural features make Prop-2-en-1-yl N-(1-carbamimidoyl-1-phenylethyl)carbamate a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates have been explored as intermediates in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. The unique structural features of Prop-2-en-1-yl N-(1-carbamimidoyl-1-phenylethyl)carbamate make it an attractive scaffold for designing novel bioactive molecules. Specifically, the combination of the vinyl group and the carbamimidoyl moiety provides multiple sites for chemical modification, allowing chemists to tailor the properties of the compound for specific applications.

One of the most exciting aspects of this compound is its potential application in drug discovery. The structural motifs present in Prop-2-en-1-yl N-(1-carbamimidoyl-1-phenylethyl)carbamate are reminiscent of known pharmacophores that have shown efficacy in treating various diseases. For instance, carbamates have been used in the development of anticonvulsants, herbicides, and even antiviral agents. The presence of a phenylethyl group suggests that this compound may interact with receptors or enzymes involved in disease pathways, making it a valuable starting point for structure-based drug design.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules to predict their biological activity. Computational methods such as molecular docking and molecular dynamics simulations have become indispensable tools in modern drug discovery. These techniques allow researchers to model how Prop-2-en-1-yl N-(1-carbamimidoyl-1-phenylethyl)carbamate might interact with target proteins or enzymes at an atomic level. By predicting these interactions, scientists can gain insights into the compound's potential efficacy and selectivity.

The synthesis of Prop-2-en-1-y N-(1-carbamimidoyl-l -phenylethyl)carbamate presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules efficiently using multi-step synthetic routes. Key steps often involve nucleophilic addition reactions, condensation reactions, and purification techniques to obtain high yields and purity. The use of protected groups is also essential to ensure that reactive sites are selectively modified during synthesis.

In conclusion, Prop 2 en 1 y l N ( 1 carb amid oy l 1 phen yle th y l ) car bam ate ( CAS No . 2680693 -72 -3 ) is a structurally fascinating compound with potential applications in pharmaceutical chemistry . Its unique combination of functional groups makes it a versatile scaffold for designing novel bioactive molecules . Further research into its synthesis , biological activity , and potential therapeutic applications will undoubtedly contribute to advancements in drug discovery and medicinal chemistry . As our understanding of molecular interactions continues to grow , compounds like this one will play an increasingly important role in developing new treatments for various diseases .